4-methoxy-2,2-dimethylbutanal
Description
Mechanism of Action
- Guo, Y., Xue, Q., Cui, K., Zhang, J., Wang, H., Zhang, H., Yuan, F., & Chen, H. (2018). Study on the degradation mechanism and pathway of benzene dye intermediate 4-methoxy-2-nitroaniline via multiple methods in Fenton oxidation process. RSC Advances, 8(20), 11227–11237
- Biosynth. (n.d.). JCD41692 | 1934416-92-8 | 4-Methoxy-2,2-dimethylbutanal
- Molport. (n.d.). 4-methoxy-2,2-dimethylbutanal, get quote
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-methoxy-2,2-dimethylbutanal can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "4-methoxybenzaldehyde", "2,2-dimethyl-1,3-propanediol", "Sodium borohydride", "Acetic acid", "Sodium hydroxide", "Methanol", "Diethyl ether" ], "Reaction": [ "Step 1: Reduction of 4-methoxybenzaldehyde to 4-methoxybenzyl alcohol using sodium borohydride as a reducing agent in methanol.", "Step 2: Protection of the hydroxyl group in 4-methoxybenzyl alcohol by reacting it with acetic anhydride in the presence of pyridine to form 4-methoxybenzyl acetate.", "Step 3: Conversion of 4-methoxybenzyl acetate to 4-methoxy-2,2-dimethylbutanal through a Grignard reaction. The reaction is carried out by reacting 4-methoxybenzyl acetate with magnesium in diethyl ether to form the Grignard reagent, which is subsequently reacted with 2,2-dimethyl-1,3-propanediol in the presence of acetic acid to form the final product.", "Step 4: Deprotection of the methoxy group in 4-methoxy-2,2-dimethylbutanal by reacting it with sodium hydroxide in methanol to obtain the desired product." ] } | |
CAS RN |
1934416-92-8 |
Product Name |
4-methoxy-2,2-dimethylbutanal |
Molecular Formula |
C7H14O2 |
Molecular Weight |
130.2 |
Purity |
95 |
Origin of Product |
United States |
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